Cas no 1258622-66-0 (6-(3,5-Dimethoxyphenyl)nicotinic acid)

• Product name: 6-(3,5-Dimethoxyphenyl)nicotinic acid
• CAS No: 1258622-66-0
• MF: C₁₄H₁₃NO₄
• MW: 259.257
• CID: 2760936
• PubChem ID: 53223775

6-(3,5-Dimethoxyphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID40687854
• 1258622-66-0
• MFCD18085978
• 6-(3,5-Dimethoxyphenyl)nicotinic acid, 95%
• 6-(3,5-DIMETHOXYPHENYL)NICOTINIC ACID
• SCHEMBL22445704
• 6-(3,5-Dimethoxyphenyl)nicotinic acid

• Inchi： InChI=1S/C14H13NO4/c1-18-11-5-10(6-12(7-11)19-2)13-4-3-9(8-15-13)14(16)17/h3-8H,1-2H3,(H,16,17)
• InChI Key： XWUJFAWIKJTJGT-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 259.08445790Da
• Monoisotopic Mass: 259.08445790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.7Ų
• XLogP3: 2